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Compound of Interest

Compound Name:
6-(Cyclopropylamino)pyridine-3-

carboxylic acid

CAS No.: 960060-88-2

Cat. No.: B1372535

Get Quote

Executive Summary & Mechanism of Action
6-(Cyclopropylamino)pyridine-3-carboxylic acid is a structural analog of Nicotinic Acid

(Niacin), distinguished by the cyclopropylamino substitution at the C6 position of the pyridine

ring. This modification is critical in medicinal chemistry to modulate lipophilicity, metabolic

stability, and receptor binding affinity compared to the endogenous ligand.

Primary Putative Target:GPR109A (HCA2). The carboxylic acid moiety mimics the key

pharmacophore of niacin, essential for forming salt bridges with Arginine residues (e.g.,

Arg111) in the GPR109A binding pocket. The C6-substitution is often explored to reduce the

cutaneous flushing side effect associated with niacin while maintaining antilipolytic activity.

Secondary Applications: Building block for Kinase Inhibitors (e.g., JAK/STAT pathway

modulators) or antimicrobial agents (targeting bacterial enzymes like F1F0-ATPase or

DHODH), where the pyridine-3-carboxylic acid serves as a hinge-binding or active-site

directing scaffold.
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This guide focuses on validating the compound as a GPR109A Agonist, with comparative

references to kinase inhibition workflows.

In Silico Target Prediction & Structural Modeling
Before wet-lab validation, computational modeling confirms the binding hypothesis.

Molecular Docking Protocol (GPR109A)
Template: Homology model of GPR109A (based on Gi-coupled GPCR crystal structures like

GPR40 or Opioid receptors).

Key Interaction Check:

Ionic Interaction: Carboxylate group (

)

Arg111 (TM3) and Arg251 (TM6).

Pi-Pi Stacking: Pyridine ring

Phe193 (ECL2).

Hydrophobic Fit: Cyclopropyl group

Hydrophobic sub-pocket (Val, Leu residues) to assess steric tolerance vs. the endogenous
proton.

Graphviz Diagram: Putative Signaling Pathway
(GPR109A)
The following diagram illustrates the GPR109A signaling cascade activated by nicotinic acid

derivatives.
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Caption: GPR109A activation pathway. The ligand triggers Gαi-mediated inhibition of Adenylyl

Cyclase, reducing cAMP and inhibiting lipolysis.

Biochemical Validation (In Vitro)
To confirm direct binding and functional efficacy, compare the compound against Nicotinic Acid

(Positive Control).

Experiment A: TR-FRET Binding Assay
Quantifies ligand affinity (

) by displacing a fluorescent tracer.

Reagents: Membrane preparations expressing human GPR109A, Europium-labeled GTP or

fluorescent Niacin tracer.

Protocol:

Incubate membranes with varying concentrations of 6-(Cyclopropylamino)pyridine-3-
carboxylic acid (

to

M).

Add fixed concentration of tracer (

equivalent).

Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Success Criteria: Dose-dependent displacement curve.

within 10-fold of Nicotinic Acid (

nM) indicates high potency.

Experiment B: cAMP Inhibition Assay (Functional)
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Since GPR109A is

-coupled, agonists decrease Forskolin-induced cAMP.

System: CHO-K1 cells stably expressing GPR109A.

Method:

Stimulate cells with Forskolin (10 µM) to elevate cAMP.

Treat with test compound.[2][3]

Quantify cAMP using HTRF or ELISA.

Data Output:

Compound EC50 (nM) Emax (%) Interpretation

Nicotinic Acid ~100 100
Full Agonist

(Reference)

6-

(Cyclopropylamino)...
Determine >80 Potent Agonist

Vehicle N/A 0 Negative Control

Cellular Target Engagement
Validate that the compound engages the target in a complex biological environment.

Protocol: Cellular Thermal Shift Assay (CETSA)
Determines if ligand binding stabilizes the GPR109A protein structure.

Transfection: HEK293 cells expressing GPR109A-Flag tag.

Treatment: Incubate cells with 10 µM compound vs. DMSO for 1 hour.

Heat Shock: Aliquot cells and heat at gradient (
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C to

C).

Lysis & Western Blot: Detect soluble GPR109A.

Result: A shift in the melting curve (

increase > 2°C) confirms physical binding in intact cells.

Comparative Performance & Specificity
The cyclopropylamino modification is often introduced to improve the therapeutic index.

Selectivity Profiling
Off-Target Panel: Screen against GPR81 (Lactate receptor) and GPR109B to ensure

specificity.

Flushing Proxy (In Vivo): Niacin causes flushing via

release in Langerhans cells.

Test: Measure

release in THP-1 macrophages.

Goal: 6-(Cyclopropylamino) analog should show reduced

induction compared to Niacin, validating it as a "flush-free" candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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